N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide

• IUPAC Name: N-[2-(2-pyrimidin-2-ylimidazol-1-yl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• InChI: InChI=1S/C19H21N5OS/c25-18(19(6-1-2-7-19)15-5-3-14-26-15)23-11-13-24-12-10-22-17(24)16-20-8-4-9-21-16/h3-5,8-10,12,14H,1-2,6-7,11,13H2,(H,23,25)
• InChI Key: FHTADXURPOWVLP-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)(C2=CC=CS2)C(=O)NCCN3C=CN=C3C4=NC=CC=N4
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol
• CAS No.: 1448030-65-6

Description

N-(2-(2-(pyrimidin-2-yl)-1H-imidazol-1-yl)ethyl)-1-(thiophen-2-yl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C19H21N5OS and its molecular weight is 367.47. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antibacterial Applications

Several studies have focused on the synthesis of novel heterocyclic compounds containing sulfonamido moiety, showcasing potential as antibacterial agents. The precursor ethyl {[4-N-(4,6-dimethylpyrimidin-2-yl)sulfamoyl]phenylazo}cyanoacetate was reacted with various active methylene compounds to produce derivatives with significant antibacterial activity, suggesting the utility of such compounds in developing new antibacterial treatments (Azab, Youssef, & El-Bordany, 2013).

Anticancer Applications

Newly synthesized compounds incorporating the pyrimidine moiety have shown promising anticancer activities. For instance, BRAF inhibitors possessing a 5-(pyrimidin-4-yl)imidazo[2,1-b]thiazole scaffold were designed, synthesized, and found to exhibit significant cytotoxicity against colon cancer and melanoma cell lines. This research underscores the potential of such compounds in anticancer drug development, with some derivatives showing superior activity compared to existing treatments (Abdel‐Maksoud, Ammar, & Oh, 2019).

Anti-Inflammatory and Analgesic Activities

Pyrimidine derivatives have been synthesized and evaluated for their anti-inflammatory and analgesic activities, showcasing the potential of these compounds in pain management and inflammation control. Specifically, certain derivatives exhibited significant anti-inflammatory activity, highlighting their potential therapeutic benefits in treating conditions associated with inflammation and pain (Sondhi, Dinodia, Rani, Shukla, & Raghubir, 2009).

Antioxidant Applications

Designing and synthesizing novel 1H-3-Indolyl derivatives with heterocycles like thiophene and investigating their potential activities as antioxidants have been a focus of recent research. These studies aimed at creating high-efficiency antioxidants, especially against specific reactive oxygen species, indicating the relevance of such compounds in combating oxidative stress (Aziz, Shehab, Al-karmalawy, El-Farargy, & Abdellattif, 2021).